6,11-Dibromo-1,4-dioxaspiro[4.6]undecane

• CAS No.: 41330-04-5
• Molecular Formula: C9H14Br2O2
• Molecular Weight: 314.01 g/mol
• IUPAC Name: 6,11-dibromo-1,4-dioxaspiro[4.6]undecane
• InChI: InChI=1S/C9H14Br2O2/c10-7-3-1-2-4-8(11)9(7)12-5-6-13-9/h7-8H,1-6H2
• InChI Key: ISSRFPWGCWTAFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C2(C(C1)Br)OCCO2)Br

Description

6,11-Dibromo-1,4-dioxaspiro[4.6]undecane is a brominated spiroacetal featuring a 1,4-dioxa ring system fused to a six-membered carbocycle (spiro[4.6] framework) with bromine substituents at positions 6 and 11. Bromination at these positions likely enhances molecular weight (estimated formula: C₉H₁₄Br₂O₂, exact mass ~312.9 g/mol) and influences reactivity, solubility, and bioactivity compared to non-halogenated counterparts .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Selected Spiroacetals

Compound Name	Molecular Formula	Exact Mass (g/mol)	Key Substituents	Bioactivity Notes
6,11-Dibromo-1,4-dioxaspiro[4.6]undecane	C₉H₁₄Br₂O₂	~312.9	Br (6, 11)	Hypothesized cytotoxicity
6-Bromo-1,4-dioxaspiro[4.6]undecane	C₉H₁₅BrO₂	234.02554	Br (6)	Precursor for synthesis
1,4-Dioxa-8-azaspiro[4.6]undecane	C₈H₁₅NO₂	157.110	N (8)	Pharmaceutical scaffold
2,8-Dimethyl-1,7-dioxaspiro[5.5]undecane	C₁₁H₂₀O₂	184.146	CH₃ (2, 8)	Volatile pheromone analog